Cas no 71134-64-0 (2-(benzylsulfanyl)-5-(4-methylphenyl)-1,3,4-oxadiazole)

• Product Name: 2-(benzylsulfanyl)-5-(4-methylphenyl)-1,3,4-oxadiazole
• CAS No: 71134-64-0
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 3062415
• PubChem ID: 779998
• Update Time: 2025-11-07

2-(benzylsulfanyl)-5-(4-methylphenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-5-(4-methylphenyl)-1,3,4-oxadiazole
• WAY-301158
• G63893
• 71134-64-0
• SCHEMBL16157045
• STK830862
• AKOS000575529
• CCG-96486
• CHEMBL1406356
• NCGC00141131-01
• CS-0364770
• 2-(Benzylthio)-5-(p-tolyl)-1,3,4-oxadiazole
• HMS1917E08
• BRD-K87924140-001-01-1
• 2-Benzylsulfanyl-5-p-tolyl-[1,3,4]oxadiazole
• AS-87838

• MDL： MFCD01818881
• Inchi： 1S/C16H14N2OS/c1-12-7-9-14(10-8-12)15-17-18-16(19-15)20-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： FAQJOZMUTLORRH-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC(C)=CC=2)O1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 282.08268425g/mol
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.2Ų

Additional information on 2-(benzylsulfanyl)-5-(4-methylphenyl)-1,3,4-oxadiazole

Comprehensive Overview of 2-(Benzylsulfanyl)-5-(4-methylphenyl)-1,3,4-oxadiazole (CAS No. 71134-64-0)

2-(Benzylsulfanyl)-5-(4-methylphenyl)-1,3,4-oxadiazole (CAS No. 71134-64-0) is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a benzylsulfanyl group and a 4-methylphenyl moiety. This structure endows the molecule with unique chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The compound's sulfur-containing and aromatic components contribute to its potential applications in drug design, particularly as a bioactive scaffold for targeting enzymes or receptors.

In recent years, the demand for heterocyclic compounds like 2-(benzylsulfanyl)-5-(4-methylphenyl)-1,3,4-oxadiazole has surged due to their versatility in medicinal chemistry. Researchers are exploring its role as a building block for antimicrobial, anti-inflammatory, and anticancer agents. The compound's oxadiazole ring is known for its stability and ability to mimic peptide bonds, which is critical in the development of small-molecule therapeutics. Additionally, its lipophilic nature enhances membrane permeability, a desirable trait for drug candidates.

The synthesis of 2-(benzylsulfanyl)-5-(4-methylphenyl)-1,3,4-oxadiazole typically involves cyclization reactions of thiohydrazides or carboxylic acid derivatives, followed by functionalization with benzyl mercaptan. Recent advancements in green chemistry have prompted studies on optimizing its production using catalytic methods or microwave-assisted synthesis, aligning with the global push for sustainable chemical processes. These innovations address common search queries such as "eco-friendly synthesis of oxadiazoles" and "efficient routes to sulfur-containing heterocycles."

Beyond pharmaceuticals, CAS No. 71134-64-0 has garnered attention in material science for its potential in organic electronics. The conjugated system of the oxadiazole and aryl groups may facilitate electron transport, making it a candidate for OLEDs or photovoltaic devices. This aligns with trending topics like "organic semiconductors" and "energy-efficient materials," which dominate academic and industrial discussions.

Analytical characterization of 2-(benzylsulfanyl)-5-(4-methylphenyl)-1,3,4-oxadiazole relies on techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, critical for reproducibility in research. Frequently searched terms like "spectral data of oxadiazoles" and "crystallographic studies of heterocycles" reflect the scientific community's focus on rigorous validation.

In summary, 2-(benzylsulfanyl)-5-(4-methylphenyl)-1,3,4-oxadiazole (CAS No. 71134-64-0) exemplifies the intersection of chemical innovation and multidisciplinary applications. Its relevance to drug discovery, sustainable synthesis, and advanced materials ensures continued exploration, addressing both academic curiosity and industrial needs. For researchers, this compound represents a promising avenue to tackle challenges in healthcare and technology.